Cas no 51671-19-3 (2-[(3-fluoronaphthalen-1-yl)amino]benzoic Acid)

• Product Name: 2-[(3-fluoronaphthalen-1-yl)amino]benzoic Acid
• CAS No: 51671-19-3
• MF: C₁₇H₁₂FNO₂
• MW: 281.281087875366
• CID: 1576592
• PubChem ID: 3040093
• Update Time: 2025-04-21

2-[(3-fluoronaphthalen-1-yl)amino]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-fluoronaphthalen-1-yl)amino]benzoic Acid
• N-(3-Fluoro-1-naphthyl)anthranilic acid
• 2-((3-Fluoro-1-naphthalenyl)amino)benzoic acid
• Benzoic acid, 2-((3-fluoro-1-naphthalenyl)amino)-
• AC1MI8CB
• SureCN11801646
• LS-37470
• N-(3-Fluoro-1-naphthyl)anthranilic acid; 2-((3-Fluoro-1-naphthalenyl)amino)benzoic acid; Benzoic acid, 2-((3-fluoro-1-naphthalenyl)amino)-; AC1MI8CB; SureCN11801646; LS-37470;
• DTXSID10199616
• 51671-19-3
• SCHEMBL11801646

• Inchi： 1S/C17H12FNO2/c18-12-9-11-5-1-2-6-13(11)16(10-12)19-15-8-4-3-7-14(15)17(20)21/h1-10,19H,(H,20,21)
• InChI Key： GOPBMTFLCCCNPL-UHFFFAOYSA-N
• SMILES： FC1=CC2C=CC=CC=2C(=C1)NC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 281.08526
• Monoisotopic Mass: 281.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.363
• Boiling Point: 436.2°C at 760 mmHg
• Flash Point: 217.6°C
• Refractive Index: 1.707
• PSA: 49.33